7-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups. The presence of a piperazine ring suggests that it might have some biological activity, as piperazine derivatives are often used in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy and X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its structure. For example, the presence of polar functional groups would likely make this compound soluble in polar solvents .Scientific Research Applications
Antimicrobial and Antifungal Applications
Quinazolinone derivatives have been synthesized and evaluated for their antimicrobial activities against a variety of bacterial and fungal pathogens. For example, compounds with quinazolin-4-one derivatives exhibited significant antibacterial and antifungal activity comparable to standard drugs, highlighting their potential as therapeutic agents in combating infections (Fawzy, Ghobashy, & El-ziaty, 2012). Additionally, novel quinazolinones fused with triazole, triazine, and tetrazine rings have shown promising results in antimicrobial studies (Pandey et al., 2009).
Antitumor and Anticancer Research
Quinazolinone derivatives have also been explored for their antitumor and anticancer properties. For instance, the synthesis and optimization of 2,3,7-trisubstituted quinazoline derivatives have demonstrated remarkable activity against certain cancer cell lines, suggesting their utility in developing potent antitumor agents (Noolvi & Patel, 2013).
Agricultural Applications
In the agricultural sector, quinazolin-4-one derivatives have been designed and synthesized to act as effective bactericides against phytopathogenic bacteria, such as Xanthomonas oryzae pv. oryzae, a major rice pathogen. This highlights the compound's potential in developing new, efficient agricultural bactericides to protect crops from bacterial diseases (Du et al., 2018).
Mechanism of Action
Target of Action
The primary targets of this compound are yet to be identified. Similar compounds have been found to interact with various receptors and enzymes . For instance, 1,3,4-Oxadiazole derivatives have been reported to target a wide range of proteins, including epidermal growth factor receptors (EGFR), vascular endothelial growth factor receptors (VEGF), and focal-adhesion kinase (FAK) .
Mode of Action
These interactions may lead to changes in the conformation or activity of the target proteins, thereby influencing cellular processes .
Biochemical Pathways
Given the potential targets mentioned above, it’s plausible that this compound could influence a variety of cellular processes, including signal transduction, cell proliferation, and apoptosis .
Pharmacokinetics
Its molecular weight (22928) suggests that it may have good oral bioavailability
Result of Action
Given its potential targets, it’s plausible that this compound could have a variety of effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of signal transduction pathways .
Action Environment
The action, efficacy, and stability of this compound could be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For instance, the compound’s stability could be affected by oxidative conditions, while its efficacy could be influenced by the presence of competing ligands or inhibitors .
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 2-amino-4,5-dihydro-1,3-dioxolo[4,5-g]quinazoline-5,8-dione with 4-phenylpiperazine-1-carboxylic acid followed by reduction and cyclization to form the final product.", "Starting Materials": [ "2-amino-4,5-dihydro-1,3-dioxolo[4,5-g]quinazoline-5,8-dione", "4-phenylpiperazine-1-carboxylic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Condensation of 2-amino-4,5-dihydro-1,3-dioxolo[4,5-g]quinazoline-5,8-dione with 4-phenylpiperazine-1-carboxylic acid in the presence of hydrochloric acid and ethanol to form 7-[3-(4-phenylpiperazin-1-yl)propyl]-6-hydroxy-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one.", "Step 2: Reduction of the intermediate product with sodium borohydride in the presence of ethanol and water to form 7-[3-(4-phenylpiperazin-1-yl)propyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one.", "Step 3: Cyclization of the final product with sodium hydroxide in the presence of ethanol and water to form the desired compound, 7-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one." ] } | |
CAS RN |
688055-31-4 |
Molecular Formula |
C22H22N4O4S |
Molecular Weight |
438.5 |
IUPAC Name |
7-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-8-one |
InChI |
InChI=1S/C22H22N4O4S/c27-20(25-10-8-24(9-11-25)15-4-2-1-3-5-15)6-7-26-21(28)16-12-18-19(30-14-29-18)13-17(16)23-22(26)31/h1-5,12-13H,6-11,14H2,(H,23,31) |
InChI Key |
GUPKRCARXJWFBD-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C2=CC=CC=C2)C(=O)CCN3C(=O)C4=CC5=C(C=C4NC3=S)OCO5 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.